Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Odor Profile and Characteristics

The following table summarizes the described odor profile of hexyl crotonate from various sources.

Descriptor

Reported Odors Context & Additional Notes
Category
Primary Sweet, Caramel, Green, Walnut, Odor description at 10% in dipropylene glycol
Odors Oily, Radish [1] [1].
Fruity Pear, Pineapple, Guava, Dark Described as a "deep dark fruity" note with a
Nuances Berries, Fermented Fruit [2] [3] fermented quality reminiscent of rum or cognhac

[2].

Overall A mix of fruity, green, and sweet Perceived as a "Damascone-but-thicker" [2].
Character with a fermented, boozy

undertone.

Physicochemical & Safety Data

The table below lists available quantitative data for hexyl crotonate.
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Property Value | Description
CAS Number 19089-92-0 [1]
Molecular C10H1802 [1]
Formula

Molecular Weight

Physical Form

Boiling Point

Flash Point

Odor Tenacity

Safety

Applications and Usage

Based on the available information, hexyl crotonate is used in perfumery to add deep, fermented fruity

nuances, often to create effects reminiscent of guava, dark berries, rum, or cognac [2]. It can also contribute

170.25 g/mol [1]

Colorless liquid [1]

~209.9 °C (estimated) [1]

89 °C (193 °F) [1] / ~90 °C [3]

Low persistence; barely detectable 2 hours after dipping a blotter (at 10% dilution)

[2].

Low toxicity by ingestion and skin contact. A skin irritant. Hazard code: Xi [1].

to a green note and has a caramel/sweet aspect [2].

e Blending: It is reported to blend well into "whisky and fermented" notes [2].

e Handling Note: Professionals on perfumery forums emphasize that this material is very strong and

should be used with care, often in concentrations as low as 0.01% [2].

Experimental Evaluation Workflow

For a systematic evaluation of an aroma chemical like hexyl crotonate, a standard workflow would involve

dilution, sensory assessment, and application testing. The diagram below outlines this general process.
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This diagram outlines a standard workflow for the organoleptic evaluation of an aroma chemical, from initial

dilution to final analysis in a blend.

Summary and Considerations
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The available data suggests hexyl crotonate is a high-impact material with a complex profile of sweet,
fruity, green, and fermented notes. A significant consideration is its low tenacity, requiring careful handling

and dosage in formulations.

¢ Information Gaps: The search results could not provide detailed experimental protocols, specific
signaling pathways, or comprehensive toxicological data beyond basic hazard statements.

o Data Verification: For critical research and development work, | recommend verifying these
properties through primary sources such as supplier Safety Data Sheets (SDS) and conducting
organoleptic evaluations in your own laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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